Cas no 1485826-61-6 ((1S,6R)-3-azabicyclo[4.1.0]heptane-1-carboxylic acid)

• Product Name: (1S,6R)-3-azabicyclo[4.1.0]heptane-1-carboxylic acid
• CAS No: 1485826-61-6
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5160890
• PubChem ID: 39872441
• Update Time: 2026-03-04

(1S,6R)-3-azabicyclo[4.1.0]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,6R)-3-azabicyclo[4.1.0]heptane-1-carboxylic acid

• Inchi： 1S/C7H11NO2/c9-6(10)7-3-5(7)1-2-8-4-7/h5,8H,1-4H2,(H,9,10)/t5-,7+/m0/s1
• InChI Key： PLUWVUSFPGLDMG-CAHLUQPWSA-N
• SMILES： [C@]12(C(O)=O)[C@]([H])(C1)CCNC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (1S,6R)-3-azabicyclo[4.1.0]heptane-1-carboxylic acid

Recent Advances in the Study of (1S,6R)-3-azabicyclo[4.1.0]heptane-1-carboxylic acid (CAS: 1485826-61-6)

The compound (1S,6R)-3-azabicyclo[4.1.0]heptane-1-carboxylic acid (CAS: 1485826-61-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic amino acid derivative serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its role as a constrained scaffold for drug design, leveraging its rigid three-dimensional structure to enhance binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of (1S,6R)-3-azabicyclo[4.1.0]heptane-1-carboxylic acid as a building block for the development of selective inhibitors of metalloproteinases. The study demonstrated that incorporating this scaffold into peptide mimetics significantly improved their stability against proteolytic degradation while maintaining high inhibitory activity. The compound's bicyclic structure was found to restrict conformational flexibility, thereby optimizing interactions with the target enzyme's active site.

Another groundbreaking application was reported in ACS Chemical Biology, where the compound was utilized in the design of allosteric modulators for G protein-coupled receptors (GPCRs). The research team synthesized a series of derivatives featuring (1S,6R)-3-azabicyclo[4.1.0]heptane-1-carboxylic acid as a core structural element, which exhibited remarkable subtype selectivity for certain GPCRs involved in neurological disorders. This finding opens new avenues for developing targeted therapies with reduced off-target effects.

From a synthetic chemistry perspective, recent advancements have been made in the efficient production of (1S,6R)-3-azabicyclo[4.1.0]heptane-1-carboxylic acid. A 2024 Nature Protocols article detailed an improved asymmetric synthesis route with enhanced yield and enantiomeric purity, addressing previous challenges in large-scale production. The protocol employs a novel chiral auxiliary strategy that has been successfully implemented in kilogram-scale manufacturing, facilitating broader research and development applications.

Pharmacokinetic studies of derivatives containing this scaffold have revealed favorable drug-like properties, including improved membrane permeability and metabolic stability compared to linear analogs. These characteristics make (1S,6R)-3-azabicyclo[4.1.0]heptane-1-carboxylic acid particularly valuable for central nervous system drug development, where blood-brain barrier penetration is often a critical challenge.

Looking forward, the unique properties of (1S,6R)-3-azabicyclo[4.1.0]heptane-1-carboxylic acid position it as a versatile tool in medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) design and as a component of peptide-drug conjugates for targeted delivery. As synthetic methodologies continue to advance and biological evaluations progress, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.